BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Ethyl-2-fluoroaniline: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethyl-2-fluoroaniline

Cat. No.: B1343203

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Ethyl-2-fluoroaniline (CAS No. 821791-69-9). The following sections detail the toxicological
properties, safe handling procedures, emergency protocols, and disposal guidelines for this
compound. This document is intended for use by trained professionals in a laboratory or
research setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Ethyl-2-fluoroaniline is provided

below.
Property Value Source
CAS Number 821791-69-9 [11[2]
Molecular Formula CsHioFN [1]12]
Molecular Weight 139.17 g/mol [1]
Appearance Liquid
Purity 95% - 97% [2]

2-8°C, in a dark, inert
Storage Temperature
atmosphere
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Hazard Identification and GHS Classification

4-Ethyl-2-fluoroaniline is classified as a hazardous substance. The GHS classification is
summarized in the table below.

Classification Pictogram Signal Word Hazard Statements

Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning S

(Category 2) Mark) irritation.

Eye Irritation H319: Causes serious

(Category 2A) eye irritation.

Specific target organ

toxicity — Single
] H335: May cause
exposure (Respiratory ) o
o respiratory irritation.
tract irritation)

(Category 3)

Source:
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Toxicological Information

Specific quantitative toxicity data, such as LD50 (median lethal dose) and LC50 (median lethal
concentration), for 4-Ethyl-2-fluoroaniline are not readily available in the public domain.
However, based on the hazard statements for the similar compound 2-Ethyl-4-fluoroaniline, it is
considered harmful if swallowed.[3] For related fluoroanilines, toxic effects are observed upon
ingestion, skin contact, and inhalation.[4][5]

Due to the lack of specific data for 4-Ethyl-2-fluoroaniline, a cautious approach assuming
moderate to high toxicity is recommended. Standard toxicological assessments should be
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performed to determine the specific profile of this compound.

Experimental Protocols for Safety Assessment

Standardized OECD guidelines are available for assessing the toxicity of chemical substances.
The following are summaries of key experimental protocols relevant to the hazards identified
for fluoroaniline derivatives.

Acute Oral Toxicity - OECD Test Guideline 401
(Superseded but principle remains relevant)

This test provides information on health hazards likely to arise from a single oral exposure to a
substance.[6][7]

Methodology:
e Animal Model: Typically, young adult rats are used.[6]

o Dosage: The test substance is administered orally by gavage in graduated doses to several
groups of animals, with one dose per group.[6]

e Procedure:
o Animals are fasted prior to administration of the substance.[6]

o The substance is administered in a single dose or in smaller fractions over a period not
exceeding 24 hours.[6]

o Animals are observed for a minimum of 14 days.[6]

o Observations: Observations include changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity,
and behavior patterns. The time of death is recorded.[6]

o Pathology: All animals (those that die during the test and survivors at the end) are subjected
to a gross necropsy.[6]
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Acute Dermal Irritation/Corrosion - OECD Test Guideline
404

This test determines the potential of a substance to cause skin irritation or corrosion.[8][9][10]
Methodology:
o Animal Model: The albino rabbit is the preferred species.[3]

o Dosage and Application: A single dose of 0.5 mL (liquid) or 0.5 g (solid) of the test substance
is applied to a small area of shaved skin (approximately 6 cm?).[8]

e Procedure:

o The substance is applied to the skin and covered with a gauze patch and a semi-occlusive
dressing.

o The exposure period is typically 4 hours.[8]
o After exposure, the residual substance is removed.[8]

e Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. Observations may continue for up to 14 days to
assess the reversibility of the effects.[11]

Substance Preparation

Exposure Observation

Remove Patch and Observe at 1, 24, 48, 72 hours
Clean Skin (and up to 14 days)

(0.5g or 0.5mL)
\—>’ Apply Substance to Skin

(Cover with Patch)
Animal Preparation
(Shaving)

Classify as Irritant or
Non-irritant

>

>

>

4-hour Exposure Score Erythema and Edema

Click to download full resolution via product page
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Caption: Workflow for OECD 404 Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion - OECD Test Guideline
405

This test evaluates the potential of a substance to cause eye irritation or corrosion.[12][13][14]
[15][16]

Methodology:
» Animal Model: The albino rabbit is the recommended species.[13]

» Dosage and Application: A single dose of the test substance (typically 0.1 mL for liquids) is
instilled into the conjunctival sac of one eye. The other eye serves as a control.[13]

e Procedure:
o The eyelids are gently held together for about one second after instillation.

o The eye is not washed out for at least 24 hours after instillation, unless a corrosive effect is
observed.

o Observations: The eyes are examined at 1, 24, 48, and 72 hours after application. The
cornea, iris, and conjunctiva are scored for the severity of any lesions. Observations may
continue for up to 21 days.[13]

Acute Inhalation Toxicity - OECD Test Guideline 403

This test provides information on the health hazards of a substance when inhaled.[17][18][19]
[20][21]

Methodology:
¢ Animal Model: The rat is the preferred species.[17]

o Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-
body or head-only exposure chamber. The standard exposure duration is 4 hours.[17][21]
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» Dosage: Multiple groups of animals are exposed to different concentrations of the test
substance.[17]

e Observations: Animals are observed for at least 14 days post-exposure. Observations
include changes in the respiratory tract, clinical signs of toxicity, and mortality.[17]

o Pathology: A gross necropsy is performed on all animals.

Handling and Storage

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., nitrile), safety goggles, and a lab coat.[4][22][23]

e Use only in a well-ventilated area, preferably in a chemical fume hood.[24]

e Avoid breathing vapors or mist.[4]

¢ Avoid contact with skin and eyes.[4]

e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke in the work area.[4]

Storage:

« Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

o Keep away from heat, sparks, and open flames.[4]

» Store separately from incompatible materials such as strong oxidizing agents and acids.[24]
 Recommended storage temperature is 2-8°C.

Emergency Procedures
First-Aid Measures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.[4]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention
immediately.[4]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[4]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.[22]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[25]

o Specific Hazards: Emits toxic fumes under fire conditions, including nitrogen oxides and
hydrogen fluoride.[24]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[25]

Accidental Release Measures (Spill Cleanup)

The logical workflow for handling a chemical spill is outlined below.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16131~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2014:23:36~~4-Chloro-2-fluoroaniline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16131~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2014:23:36~~4-Chloro-2-fluoroaniline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16131~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2014:23:36~~4-Chloro-2-fluoroaniline~~
https://www.cdhfinechemical.com/images/product/msds/37_1214658091_4-FLUOROANILINE-CASNO-371-40-4-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroaniline
https://www.fishersci.com/store/msds?partNumber=AC119295000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Spill Occurs

l

Evacuate Immediate Area

:

Alert Others and Supervisor

l

Assess the Spill
(Identify Substance, Quantity)

,

Don Appropriate PPE

l

Contain the Spill
(Use Absorbent Material)

:

Neutralize if Necessary
(e.g., for acids/bases)

,

Absorb the Spilled Material

l

Collect Contaminated Material
into a Labeled Waste Container

l

Decontaminate the Area

:

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Procedure:

o Evacuate and Secure: Evacuate the immediate area and ensure adequate ventilation.
Remove all sources of ignition.[22]

e Personal Protection: Wear appropriate PPE, including respiratory protection, chemical-
resistant gloves, and eye protection.[22]

» Containment: Prevent further leakage or spillage if safe to do so. Contain the spill with inert
absorbent material (e.g., vermiculite, sand, or earth).[26]

¢ Cleanup: Collect the absorbed material and place it in a suitable, closed container for
disposal.[22]

» Decontamination: Clean the spill area with soap and water, and collect the cleaning materials
for proper disposal.[26]

Disposal Considerations

Dispose of this chemical and its container in accordance with all local, state, and federal
regulations. Do not allow it to enter drains or waterways.[4][26] Waste materials should be
handled by a licensed professional waste disposal service.

Incompatible Materials

4-Ethyl-2-fluoroaniline is incompatible with:

Strong oxidizing agents[24]

Acids[24]

Acid chlorides[24]

Acid anhydrides[24]

Chloroformates[24]

Disclaimer
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This document is intended as a guide for trained professionals and is based on currently
available information. The absence of specific data for 4-Ethyl-2-fluoroaniline necessitates a
conservative approach to safety and handling, treating the compound with a high degree of
caution. Users are responsible for conducting their own risk assessments and implementing
appropriate safety measures. The information provided here does not supersede any legal
requirements or institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://app.overton.io/document.php?policy_document_id=oecddiscovery-89349d5611efe4bbb97420d73d61caf8
https://www.slideshare.net/slideshow/acute-toxicity-study-for-inhalation/133003254
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.cdhfinechemical.com/images/product/msds/37_1214658091_4-FLUOROANILINE-CASNO-371-40-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC119275000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119295000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroaniline
https://store.apolloscientific.co.uk/storage/msds/PC3410_msds.pdf
https://www.benchchem.com/product/b1343203#4-ethyl-2-fluoroaniline-safety-and-handling-precautions
https://www.benchchem.com/product/b1343203#4-ethyl-2-fluoroaniline-safety-and-handling-precautions
https://www.benchchem.com/product/b1343203#4-ethyl-2-fluoroaniline-safety-and-handling-precautions
https://www.benchchem.com/product/b1343203#4-ethyl-2-fluoroaniline-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1343203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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